Cas no 19458-46-9 (20,26-Dihydroxyecdysone)

• Product Name: 20,26-Dihydroxyecdysone
• CAS No: 19458-46-9
• MF: C₂₇H₄₄O₈
• MW: 496.633469581604
• CID: 162559
• PubChem ID: 21123946
• Update Time: 2025-04-19

20,26-Dihydroxyecdysone Chemical and Physical Properties

Names and Identifiers

• Cholest-7-en-6-one,2,3,14,20,22,25,26-heptahydroxy-, (2b,3b,5b,22R)-
• 20,26-dihydroxyecdysone
• (2beta,3beta,5beta,14xi,22R)-2,3,14,20,22,25,26-heptahydroxycholest-7-en-6-one
• (2beta,3beta,5beta,22R)-2,3,14,20,22,25,26-Heptahydroxycholest-7-en-6-one
• Podecdysone C
• (22R)-2β,3β,14,20,22,25,26-Heptahydroxy-5β-cholest-7-en-6-one
• 26-Hydroxy-beta-ecdysone
• LMST01010184
• Q27109250
• HY-N10382
• E89033
• CS-0498873
• ergosta-5,24(28)-diene-3beta,20,26-triol
• CHEBI:19793
• SCHEMBL3412970
• (2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-17-[(2R,3R)-2,3,6,7-tetrahydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• 19458-46-9
• 20,26-Dihydroxyecdysone

• Inchi： 1S/C27H44O8/c1-23(33,14-28)8-7-22(32)26(4,34)21-6-10-27(35)16-11-18(29)17-12-19(30)20(31)13-24(17,2)15(16)5-9-25(21,27)3/h11,15,17,19-22,28,30-35H,5-10,12-14H2,1-4H3/t15-,17-,19+,20-,21-,22+,23?,24+,25+,26+,27+/m0/s1
• InChI Key： RRCGNPRHZQPOOT-FFBSXHGNSA-N
• SMILES： O[C@@]12CC[C@H]([C@](C)([C@@H](CCC(C)(CO)O)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

• Exact Mass: 496.30372
• Monoisotopic Mass: 496.30361836 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 159
• Molecular Weight: 496.6

Experimental Properties

• PSA: 158.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives